Cas no 1078129-58-4 (Oxazolo[4,5-c]pyridine-5(4H)-carboxylic acid, hexahydro-2-oxo-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-)

Oxazolo[4,5-c]pyridine-5(4H)-carboxylic acid, hexahydro-2-oxo-, 1,1-dimethylethyl ester, (3aR,7aS)-rel- structure
1078129-58-4 structure
Product Name:Oxazolo[4,5-c]pyridine-5(4H)-carboxylic acid, hexahydro-2-oxo-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
CAS No:1078129-58-4
MF:C11H18N2O4
MW:242.271623134613
CID:4507088
PubChem ID:139269631
Update Time:2025-04-24

Oxazolo[4,5-c]pyridine-5(4H)-carboxylic acid, hexahydro-2-oxo-, 1,1-dimethylethyl ester, (3aR,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[4,5-c]pyridine-5(4H)-carboxylic acid, hexahydro-2-oxo-, 1,1-dimethylethyl ester, (3aR,7aS)-rel-
    • rel-(3aR,7aS)-tert-Butyl2-oxohexahydrooxazolo[4,5-c]pyridine-5(6H)-carboxylate
    • 1078129-58-4
    • rel-(3aR,7aS)-tert-Butyl 2-oxohexahydrooxazolo[4,5-c]pyridine-5(6H)-carboxylate
    • Inchi: 1S/C11H18N2O4/c1-11(2,3)17-10(15)13-5-4-8-7(6-13)12-9(14)16-8/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
    • InChI Key: KKNOIFZJPSOKIA-SFYZADRCSA-N
    • SMILES: O1C(N[C@@H]2CN(C(=O)OC(C)(C)C)CC[C@H]12)=O

Computed Properties

  • Exact Mass: 242.12665706Da
  • Monoisotopic Mass: 242.12665706Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.9Ų
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